6-Desamino 6-Chloro Etravirine
6-Desamino 6-Chloro Etravirine
Brand Name:
Vulcanchem
CAS No.:
269055-76-7
VCID:
VC20794387
InChI:
InChI=1S/C20H13BrClN5O/c1-11-7-14(10-24)8-12(2)17(11)28-19-16(21)18(22)26-20(27-19)25-15-5-3-13(9-23)4-6-15/h3-8H,1-2H3,(H,25,26,27)
SMILES:
CC1=CC(=CC(=C1OC2=C(C(=NC(=N2)NC3=CC=C(C=C3)C#N)Cl)Br)C)C#N
Molecular Formula:
C20H13BrClN5O
Molecular Weight:
454.7 g/mol
6-Desamino 6-Chloro Etravirine
CAS No.: 269055-76-7
Cat. No.: VC20794387
Molecular Formula: C20H13BrClN5O
Molecular Weight: 454.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 269055-76-7 |
|---|---|
| Molecular Formula | C20H13BrClN5O |
| Molecular Weight | 454.7 g/mol |
| IUPAC Name | 4-[5-bromo-6-chloro-2-(4-cyanoanilino)pyrimidin-4-yl]oxy-3,5-dimethylbenzonitrile |
| Standard InChI | InChI=1S/C20H13BrClN5O/c1-11-7-14(10-24)8-12(2)17(11)28-19-16(21)18(22)26-20(27-19)25-15-5-3-13(9-23)4-6-15/h3-8H,1-2H3,(H,25,26,27) |
| Standard InChI Key | ODWHQRYHASBLKO-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC(=C1OC2=C(C(=NC(=N2)NC3=CC=C(C=C3)C#N)Cl)Br)C)C#N |
| Canonical SMILES | CC1=CC(=CC(=C1OC2=C(C(=NC(=N2)NC3=CC=C(C=C3)C#N)Cl)Br)C)C#N |
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